Cas no 1797958-85-0 (2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797958-85-0
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5407404
• Update Time: 2025-06-28

2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methyl-5-phenylpyrazole-3-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C22H21N5O2/c1-26-20(14-19(25-26)16-6-3-2-4-7-16)22(28)27-12-9-18(10-13-27)29-21-17(15-23)8-5-11-24-21/h2-8,11,14,18H,9-10,12-13H2,1H3
• InChI Key： ADXDWZWPUVJQQV-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(C3=CC(C4=CC=CC=C4)=NN3C)=O)CC2)=NC=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Introduction to 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS No. 1797958-85-0)

Compound 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile, identified by its CAS number 1797958-85-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a pyridine ring, a nitrile group, and a piperidine moiety, which contribute to its diverse chemical reactivity and biological activity.

The< strong>pyrazole moiety in the compound's name is particularly noteworthy, as pyrazole derivatives are well-documented for their broad spectrum of biological activities. Pyrazole-based compounds have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The presence of a< strong>methyl group on the pyrazole ring further enhances its pharmacological properties by influencing electronic distribution and steric interactions. Additionally, the< strong>piperidine ring introduces another layer of complexity, enabling various interactions with biological targets such as enzymes and receptors.

The< strong>carbonitrile group at the 3-position of the pyridine ring is another critical feature of this compound. Carbonitrile groups are known for their ability to enhance binding affinity and metabolic stability, making them valuable in the design of bioactive molecules. The overall architecture of 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile suggests that it may exhibit multiple modes of action, which could be particularly advantageous in treating complex diseases that require multifaceted therapeutic approaches.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The< strong>pyridine-piperidine scaffold has emerged as a particularly promising framework for drug discovery due to its ability to mimic natural product structures and interact effectively with biological targets. Studies have shown that compounds incorporating this scaffold can exhibit potent activity against various diseases, including cancer and neurodegenerative disorders.

The synthesis of< strong>2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of< strong>methyl 3-(1-methylpyrazolizinone)-4-carboxylate with< strong>piperidine, followed by nucleophilic substitution to introduce the< strong>pyridine-oxy group. The final step involves the introduction of the< strong>nitrile group via cyanation reactions. Each step must be meticulously controlled to avoid side reactions and ensure the desired product is obtained.

The pharmacological evaluation of< strong>2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyridine- 3-carbonitrile< strong>CAS No. 1797958- 85- 0< strong> p> p> p> p> p> article>